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Compound of Interest

Compound Name: 1-Bromo-4-butylbenzene

Cat. No.: B1268048

An In-depth Technical Guide to the Physical
Properties of 1-Bromo-4-butylbenzene

This guide provides a comprehensive overview of the key physical properties of 1-Bromo-4-
butylbenzene, a significant compound in organic synthesis. The information is tailored for
researchers, scientists, and professionals in the field of drug development, presenting
guantitative data, experimental methodologies, and a logical framework for understanding the
interplay of factors governing these properties.

Quantitative Data Summary

The physical properties of 1-Bromo-4-butylbenzene are summarized in the table below.
These values are critical for predicting the compound's behavior in various experimental and
industrial settings.

Physical Property Value Conditions
Melting Point -25.5°C Not specified
Boiling Point 242 - 243.3 °C at 760 mmHg[1][2]
Density 1.208 g/mL at 25 °CJ[3][4]

Experimental Protocols
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The determination of the physical properties of a compound like 1-Bromo-4-butylbenzene
relies on established laboratory techniques. While specific experimental reports for this
compound are not detailed, the following are general and widely accepted protocols for
determining melting point, boiling point, and density for aryl halides.

2.1 Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline compound, this transition occurs over a harrow temperature
range. The capillary method is a common technique for determining the melting point.

o Sample Preparation: A small amount of the solid compound is finely powdered.[5] The open
end of a capillary tube is then pressed into the powder.[5] The tube is inverted and tapped
gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.[6]

o Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used.[7] The
capillary tube is placed in the apparatus, which is then heated slowly.[7]

o Measurement: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
liquid is the end of the range.[7] For accurate results, the heating rate should be slow, around
1-2°C per minute, especially near the expected melting point.[6][8]

2.2 Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Two common methods for its determination are the Thiele
tube method and the reflux method.

o Thiele Tube Method: This technique is suitable for small sample volumes.[9] A small amount
of the liquid is placed in a small test tube, and a capillary tube, sealed at one end, is placed
inverted inside it.[9] This assembly is attached to a thermometer and heated in a Thiele tube
containing oil.[9] As the temperature rises, air trapped in the capillary tube expands and
escapes. When the liquid's boiling point is reached, a continuous stream of bubbles will
emerge from the capillary tube.[9] The heat source is then removed, and the temperature at
which the liquid is drawn into the capillary tube upon cooling is recorded as the boiling point.

[9]
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» Reflux Method: A larger volume of the liquid is placed in a flask with a few boiling chips and
fitted with a condenser.[9] The liquid is heated to a boil. The vapor rises, condenses, and
flows back into the flask. A thermometer is positioned so that its bulb is just below the side
arm of the condenser to accurately measure the temperature of the vapor that is in
equilibrium with the boiling liquid.[10] This stable temperature reading is the boiling point.[11]

2.3 Density Determination

The density of a liquid is its mass per unit volume. While the search results provided density
values, they did not detail the specific experimental protocols used for 1-Bromo-4-
butylbenzene. Generally, the density of a liquid can be determined using a pycnometer or a
hydrometer. A pycnometer is a flask with a specific volume that is weighed empty, then filled
with the liquid and weighed again. The density is calculated from the mass of the liquid and the
known volume of the pycnometer.

Factors Influencing Physical Properties of Aryl
Halides

The physical properties of aryl halides, including 1-Bromo-4-butylbenzene, are governed by
several interrelated molecular and intermolecular factors. The following diagram illustrates
these relationships.
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Factors Influencing Physical Properties of Aryl Halides

Molecular Weight Intermolecular Forces

Increases with mass \Increases with size

Types of Forces

van der Waals Forces Dipole-Dipole Interactions

Stronger forces increase MP Contributes to higher BP

Molecular Structure
(e.g., Branching)

Density

Symmetry can increase MP Branching lowers BP Stronger forces increase BP

Melting Point Boiling Point

Click to download full resolution via product page

Factors affecting physical properties of aryl halides.

Aryl halides generally exhibit higher boiling points than alkyl halides with the same number of

carbons due to the larger size and shape of the benzene ring, which leads to stronger van der
Waals forces.[12] The boiling points of aryl halides increase with the increasing atomic weight
of the halogen atom.[13] Similarly, the density of these compounds also tends to increase with
the molecular weight.[12][14] Aryl halides are typically insoluble in water.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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